Cas no 2608-48-2 (2,4-Pentadienal,5-(4-nitrophenyl)-)

2,4-Pentadienal,5-(4-nitrophenyl)- structure
2608-48-2 structure
Product Name:2,4-Pentadienal,5-(4-nitrophenyl)-
CAS No:2608-48-2
MF:C11H9NO3
MW:203.194062948227
CID:263000
PubChem ID:17459
Update Time:2025-04-19

2,4-Pentadienal,5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienal,5-(4-nitrophenyl)-
    • (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal
    • 2,4-Pentadienal, 5-(4-nitrophenyl)-
    • AKOS030240697
    • 2608-48-2
    • DTXSID6025773
    • 5-(4-nitrophenyl)penta-2,4-dienal
    • Inchi: 1S/C11H9NO3/c13-9-3-1-2-4-10-5-7-11(8-6-10)12(14)15/h1-9H
    • InChI Key: BKLWQDSDJBFRDF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C=CC=CC=O)=CC=1)=O

Computed Properties

  • Exact Mass: 203.058243149g/mol
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62.9Ų
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